Cas no 52830-49-6 (Phenol,2,6-dimethyl-, phosphite (3:1) (9CI))

Phenol,2,6-dimethyl-, phosphite (3:1) (9CI) structure
52830-49-6 structure
Product Name:Phenol,2,6-dimethyl-, phosphite (3:1) (9CI)
CAS No:52830-49-6
MF:C24H27O3P
MW:394.44314789772
CID:386514
PubChem ID:185727
Update Time:2025-04-19

Phenol,2,6-dimethyl-, phosphite (3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-dimethyl-, phosphite (3:1) (9CI)
    • Tris(2,6-dimethylphenyl) phosphite
    • Tris(2,6-xylyl) phosphite
    • YJLVKRVGSARISS-UHFFFAOYSA-N
    • SCHEMBL123568
    • Phenol, 2,6-dimethyl-, phosphite (3:1)
    • A831260
    • tri(2,6-dimethylphenyl) phosphite
    • DTXSID70967292
    • phosphorous acid tris(2,6-dimethylphenyl) ester
    • Tris(2,6-dimethylphenyl) phosphite #
    • 52830-49-6
    • Inchi: 1S/C24H27O3P/c1-16-10-7-11-17(2)22(16)25-28(26-23-18(3)12-8-13-19(23)4)27-24-20(5)14-9-15-21(24)6/h7-15H,1-6H3
    • InChI Key: YJLVKRVGSARISS-UHFFFAOYSA-N
    • SMILES: P(OC1C(C)=CC=CC=1C)(OC1C(C)=CC=CC=1C)OC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 394.16991
  • Monoisotopic Mass: 394.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Boiling Point: 456.3°Cat760mmHg
  • Flash Point: 286.1°C
  • PSA: 27.69
  • LogP: 7.30070
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